Cas no 480-20-6 (Dihydrokaempferol)

Dihydrokaempferol was isolated from Bauhinia championii Conclusion: dihydrokaempferol induces apoptosis and inhibits the expression of Bcl-2 and Bcl XL Dihydrokaempferol can be a good candidate for anti arthritis drugs

Dihydrokaempferol structure

Product Name:Dihydrokaempferol

CAS No:480-20-6

Molecular Formula:C₁₅H₁₂O₆

Molecular Weight:288.2522

MDL:MFCD00189454

CID:331230

PubChem ID:329824841

Dihydrokaempferol Properties

Names and Identifiers

- (2R,3R)-3,5,7-Trihydroxy-2-(4-hydroxyphenyl)chroman-4-one
- 3,5,7,4'-TETRAHYDROXYFLAVANONE
- DIHYDROKAEMPFEROL
- aromadedrin
- (2R)-2,3-Dihydro-3β,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- (2R,3R)-2,3-Dihydro-2-(4-hydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one
- Katuranin
- DIHYDROKAEMPFEROL-CMPD
- 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-
- Aromadendrin
- AROMADENDRIN(RG)
- AROMADENDRIN(RG) PrintBack
- DIHYDROKAMPFEROL
- (+)-Aromadendrol
- (+)-Dihydrokaempferol
- (2R,3R)-3,4′,5,7-Tetrahydroxyflavanone
- (2R,3R)-3,5,7-Trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-4H-chromen-4-one
- (2R,3R)-2,3- Dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- Aromadendrol
- [ "Aromadendrol", " Katuranin", " Dihydrokaempferol" ]
- (+)-aromadendrin
- PADQINQHPQKXNL-LSDHHAIUSA-N
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-
- 7YA4640575
- (+/-)-Dihydrokaempferol
- 3,4',5,7-tetrahydroxyflavanone
- Arbo 14
- Dihydrokaempferol
- BDBM50240348
- CHEMBL9323
- (2r,3r)-3,4',5,7-tetrahydroxyflavanone
- (2R,3R)-dihydrokaempferol
- 104486-98-8
- (2R,3R)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- MLS000697722
- ()-Dihydrokaempferol
- Dihydrokaempferol, analytical standard
- 480-20-6
- SMR000470989
- CS-0023482
- UNII-7YA4640575
- (+)-trans-3,4',5,7-Tetrahydroxyflavanone
- AS-78819
- (?)-Dihydrokaempferol
- AKOS016008733
- Q956217
- HMS2271L06
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (2R-trans)-
- HY-N2897
- (2R,3R)-2,3-Dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- FLAVANONE, 3,4',5,7-TETRAHYDROXY-
- MFCD00189454
- DTXSID8075411
- Aromadendrin, >=95% (LC/MS-ELSD)
- C00974
- CHEBI:15401
- AROMADENDRINE
- Rel-(2R,3R)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)chroman-4-one
- 1ST157027
- SCHEMBL2036629
- MFCD21363371
- ConMedNP.1505
- ConMedNP.1504
- ConMedNP.1506
- (2R,3R)-Aromadendrin
- MLSMR
- AYI_GOD_UB_007.1
- (+)-(2R,3R)-Dihydrokaempferol
- DA-50712
- +Expand
- MDL： MFCD00189454
- InChIKey： PADQINQHPQKXNL-LSDHHAIUSA-N
- Inchi： 1S/C15H12O6/c16-8-3-1-7(2-4-8)15-14(20)13(19)12-10(18)5-9(17)6-11(12)21-15/h1-6,14-18,20H/t14-,15+/m0/s1
- SMILES： O1C2=C([H])C(=C([H])C(=C2C([C@@]([H])([C@@]1([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 288.06300
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 288.063388
Heavy Atom Count: 21
Complexity: 392
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 107
Molecular Weight: 288.25

Experimental Properties

LogP: 1.48070
PSA: 107.22000
Refractive Index: 1.728
Boiling Point: 639℃/760mmHg
Melting Point: 247-249°C
Flash Point: 247.3 °C
Solubility: 2.136e+004 mg/L @ 25 °C (est)
Color/Form: Powder
Density: 1.599

Dihydrokaempferol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I97J-1mg	4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-	480-20-6	≥98%	1mg	$91.00	2024-05-01
A2B Chem LLC	AI50943-1mg	Aromadendrin	480-20-6	≥98%	1mg	$45.00	2024-04-19
Aaron	AR00I9FV-5mg	4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-	480-20-6		5mg	$379.00
Ambeed	A435111-5mg	(2R,3R)-3,5,7-Trihydroxy-2-(4-hydroxyphenyl)chroman-4-one	480-20-6	98%	5mg	$113.0	2024-07-19
Chemenu	CM282500-10mg	Aromadendrin	480-20-6	95%	10mg	$589
ChemFaces	CFN98736-5 mg	Aromadendrin	480-20-6	>=98%	5mg	$168
ChemScence	CS-0023482-5mg	Dihydrokaempferol	480-20-6	99.88%	5mg	$150.0	2022-04-27
ChromaDex Standards	ASB-00011005-001-1mg	AROMADENDRIN	480-20-6	%	1mg	$1162.00
eNovation Chemicals LLC	D772428-5mg	4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (2R,3R)-	480-20-6	95%	5mg	$440	2022-10-15
MedChemExpress	HY-N2897-5mg	Dihydrokaempferol	480-20-6	99.88%	5mg	￥1500	2024-05-24

Dihydrokaempferol Suppliers

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Dihydrokaempferol Related Literature

1. Natural product biosynthesis in Medicago species

Azra Gholami,Nathan De Geyter,Jacob Pollier,Sofie Goormachtig,Alain Goossens Nat. Prod. Rep. 2014 31 356
2. Inhibitory effect of the branches of Hovenia dulcis Thunb. and its constituent pinosylvin on the activities of IgE-mediated mast cells and passive cutaneous anaphylaxis in mice

Sue Ji Lim,Myungsuk Kim,Ahmad Randy,Chu Won Nho Food Funct. 2015 6 1361
3. Extractives from Guttiferae. Part XXII. The isolation and structure of four novel biflavanones from the heartwoods of Garcinia buchananii Baker and G. eugeniifolia Wall

B. Jackson,H. D. Locksley,F. Scheinmann,W. A. Wolstenholme J. Chem. Soc. C 1971 3791
4. The chemistry of extractives from hardwoods. Part XXV.(—)-epiAfzelechin, a new member of the catechin series

F. E. King,J. W. Clark-Lewis,W. F. Forbes J. Chem. Soc. 1955 2948
5. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
6. Phenolic tyrosinase inhibitors from the stems of Cudrania cochinchinensis

Zong-Ping Zheng,Qin Zhu,Chun-Lin Fan,Hui-Yuan Tan,Mingfu Wang Food Funct. 2011 2 259
7. Impact of the phenolic O–H vs. C-ring C–H bond cleavage on the antioxidant potency of dihydrokaempferol

Ana Ami?,Dejan Milenkovi?,Zoran Markovi?,Denisa Cagardová,Jaime Rodríguez-Guerra Pedregal,Jasmina M. Dimitri? Markovi? New J. Chem. 2021 45 7977
8. Aromadendrin: a dual amyloid promoter to accelerate fibrillization and reduce cytotoxicity of both amyloid-β and hIAPP

Yanxian Zhang,Dong Zhang,Yijing Tang,Baiping Ren,Fufeng Liu,Lijian Xu,Yung Chang,Jie Zheng Mater. Adv. 2020 1 1241

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